Cas no 888416-34-0 (N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide)

• Product Name: N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide
• CAS No: 888416-34-0
• MF: C₁₃H₁₄N₄O₃S
• MW: 306.340260982513
• CID: 6270632
• PubChem ID: 135700751
• Update Time: 2025-06-08

N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide
• F1880-0612
• AB00676799-01
• 888416-34-0
• N-(4-amino-2-methylsulfanyl-6-oxo-1H-pyrimidin-5-yl)-4-methoxybenzamide
• AKOS024616691
• N-(4-amino-2-(methylthio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-methoxybenzamide

• Inchi： 1S/C13H14N4O3S/c1-20-8-5-3-7(4-6-8)11(18)15-9-10(14)16-13(21-2)17-12(9)19/h3-6H,1-2H3,(H,15,18)(H3,14,16,17,19)
• InChI Key： FMIDZGKASVPHFK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C(C(N1)=O)NC(C1C=CC(=CC=1)OC)=O)N

Computed Properties

• Exact Mass: 306.07866149g/mol
• Monoisotopic Mass: 306.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 131Ų

Additional information on N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide

Professional Introduction to Compound with CAS No. 888416-34-0 and Product Name: N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide

Compound with the CAS number 888416-34-0 and the product name N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its N-4-amino group, 2-(methylsulfanyl) moiety, and 6-oxo substituent, contribute to its unique chemical properties and biological interactions.

The N-4-amino group in the compound is a critical feature that enhances its reactivity and binding affinity with biological targets. This group is often involved in hydrogen bonding interactions, which are essential for the compound's efficacy in modulating biological pathways. Additionally, the 2-(methylsulfanyl) substituent plays a crucial role in stabilizing the molecule's three-dimensional structure, thereby influencing its pharmacokinetic properties. The presence of the 6-oxo group further contributes to the compound's stability and reactivity, making it a promising candidate for further investigation.

In recent years, pyrimidine derivatives have been extensively studied for their potential applications in drug development. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide suggests that it may interact with various biological targets, making it a versatile tool for research purposes.

One of the most compelling aspects of this compound is its potential application in the treatment of diseases associated with protein-protein interactions. The N-4-amino group and other polar functional groups within the molecule facilitate strong binding to target proteins, which is essential for modulating cellular processes. Recent studies have shown that pyrimidine derivatives can effectively disrupt aberrant protein-protein interactions by acting as competitive inhibitors or modulators. This mechanism of action makes compounds like N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide valuable candidates for therapeutic intervention.

The 4-methoxybenzamide moiety in the compound's structure is another key feature that contributes to its biological activity. This group is known to enhance solubility and bioavailability, which are critical factors for drug efficacy. Additionally, methoxybenzamide derivatives have been shown to exhibit significant anti-inflammatory properties by inhibiting key enzymes involved in inflammation pathways. The combination of these structural features makes N-4-amino-2-(methylsulfanyl)-6-oxo-1,6-dihydropyrimidin-5-yl-4-methoxybenzamide a promising candidate for further development as a therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of compounds like this one with greater accuracy. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy. The virtual screening of large databases has revealed several hits that share structural similarities with N-4-amino-2-(methylsulfanyl)-6-oxyo 1 6 dihydropyrimidin 5 yl 4 methoxybenzamide, suggesting that it may be part of a larger family of bioactive molecules.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The use of chiral auxiliaries or asymmetric catalysis has also been explored to achieve enantiopure forms of the compound, which are often required for pharmaceutical applications.

In conclusion, compound with CAS No. 888416 34 0 and product name N 4 amino 2 methylsulfanyl 6 oxo 1 6 dihydropyrimidin 5 yl 4 methoxybenzamide represents a significant advancement in chemical and pharmaceutical research Its unique structural features make it a promising candidate for further investigation into various therapeutic applications particularly those involving protein protein interactions The ongoing research in this area holds great promise for developing novel treatments for a wide range of diseases